Cas no 2137549-68-7 (2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid
• CAS No: 2137549-68-7
• MF: C₁₆H₂₀FNO₄
• MW: 309.332708358765
• CID: 6383415
• PubChem ID: 165480537
• Update Time: 2025-10-31

2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid
• EN300-1117024
• 2137549-68-7
• 2-{1-[(tert-butoxy)carbonyl]-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid

• Inchi： 1S/C16H20FNO4/c1-16(2,3)22-15(21)18-7-6-10(8-14(19)20)12-5-4-11(17)9-13(12)18/h4-5,9-10H,6-8H2,1-3H3,(H,19,20)
• InChI Key： YVAFTVDQQWEBKG-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(=O)OC(C)(C)C)CCC2CC(=O)O

Computed Properties

• Exact Mass: 309.13763628g/mol
• Monoisotopic Mass: 309.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid (CAS No. 2137549-68-7)

2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid (CAS No. 2137549-68-7) is a fluorinated tetrahydroquinoline derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a fluoro substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition.

The compound's CAS No. 2137549-68-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent trends highlight its utility in developing fluoroquinoline-based therapeutics, a class gaining traction for antimicrobial and anticancer applications. The Boc-protected moiety enhances stability during synthetic processes, a feature highly valued in peptide coupling and combinatorial chemistry. Additionally, the acetic acid side chain offers versatility for further derivatization, enabling the creation of novel analogs.

In the context of green chemistry, 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid aligns with the demand for sustainable synthetic routes. Its fluorine atom contributes to metabolic stability—a hot topic in AI-driven drug design—where computational models predict improved pharmacokinetics. Laboratories optimizing C-H activation reactions also explore this compound, as its structure facilitates selective functionalization.

From an SEO perspective, common queries include "synthesis of Boc-7-fluoro-THQ derivatives" and "applications of fluorinated tetrahydroquinolines." These keywords resonate with researchers seeking structure-activity relationship (SAR) insights or scalable production methods. The compound's chiral center further attracts attention in asymmetric catalysis studies, a field with high publication activity in 2023–2024.

Analytical challenges, such as HPLC method development for CAS No. 2137549-68-7, are another focus area. Its UV-active quinoline core simplifies detection, but the Boc group's lability under acidic conditions requires careful handling. This duality makes it a case study for quality-by-design (QbD) approaches in process chemistry.

In conclusion, 2-{1-(tert-butoxy)carbonyl-7-fluoro-1,2,3,4-tetrahydroquinolin-4-yl}acetic acid exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its multifaceted applications—from neuropharmacology to catalysis—ensure its continued prominence in peer-reviewed literature and industrial R&D pipelines.